1,2-Oxazepane hydrochloride

• IUPAC Name: oxazepane;hydrochloride
• InChI: InChI=1S/C5H11NO.ClH/c1-2-4-6-7-5-3-1;/h6H,1-5H2;1H
• InChI Key: NQETVWLYLOBZLW-UHFFFAOYSA-N
• Canonical SMILES: C1CCNOCC1.Cl
• Molecular Formula: C5H12ClNO
• Molecular Weight: 137.61 g/mol

Description

1,2-Oxazepane hydrochloride is a chemical compound with the CAS Number: 22185-38-2. It has a molecular weight of 137.61. It is a powder in physical form.

Molecular Structure Analysis

The IUPAC name for 1,2-Oxazepane hydrochloride is 1,2-oxazepane hydrochloride. The InChI code for this compound is 1S/C5H11NO.ClH/c1-2-4-6-7-5-3-1;/h6H,1-5H2;1H.

Physical And Chemical Properties Analysis

1,2-Oxazepane hydrochloride is a powder in physical form. It has a melting point of 88-89 degrees Celsius. The compound is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis Methods : 1,4-Oxazepanes, closely related to 1,2-oxazepane hydrochloride, can be efficiently synthesized from Garner aldehyde through reductive amination with amino ester hydrochlorides followed by intramolecular cyclization (Das, Srivastava, & Panda, 2010).
• Ring-Closing Metathesis Reactions : This method provides access to both 1,2-oxazepine and 1,2-thiazepine derivatives, including transformations from six- to seven-membered rings via an intermediate cyclopropane fused system (Bremner & Samosorn, 2008).
• Phosphine-Mediated Construction : A phosphine-mediated tandem reaction of ynones with 2-azido alcohols offers a promising route for constructing 1,4-oxazepines and 1,3-oxazines (François-Endelmond et al., 2010).

Spectroscopic Studies

• NMR High-Resolution Spectroscopy : Complete 1H and 13C NMR assignment of new 1,3-oxazepane-4,7-dione compounds has been obtained using one- and two-dimensional NMR techniques (Mohammad, Osman, & Yeap, 2011).

Biological and Pharmacological Exploration

• Antibacterial Properties : Synthesis of 1,3-oxazepine and 1,3-oxazepane derivatives of 6-nitrobenzothiazol-2-amine, and their spectral and antibacterial properties were explored. Some derivatives showed high antibacterial activity against gram-positive and gram-negative bacteria (Abbas et al., 2020).

Synthetic and Material Applications

• Synthesis of Liquid Crystal Compounds : Novel synthesis of heterocyclic liquid crystal compounds containing seven-membered 1,3-oxazepine-4,7-diones and related rings was carried out, demonstrating that the formation of mesophases is strongly dependent on the type of core moiety (Yeap, Mohammad, & Osman, 2012).

Safety and Hazards

The safety information for 1,2-Oxazepane hydrochloride indicates that it has several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.